Cas no 49559-41-3 (2-Cyanobenzo[d]oxazole-5-carboxylic acid)

• Product Name: 2-Cyanobenzo[d]oxazole-5-carboxylic acid
• CAS No: 49559-41-3
• MF: C₉H₄N₂O₃
• MW: 188.13966178894
• CID: 4820001
• Update Time: 2025-09-23

2-Cyanobenzo[d]oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzo[d]oxazole-5-carboxylic acid
• 5-Benzoxazolecarboxylic acid, 2-cyano-
• 2-cyano-1,3-benzoxazole-5-carboxylic acid

• Inchi： 1S/C9H4N2O3/c10-4-8-11-6-3-5(9(12)13)1-2-7(6)14-8/h1-3H,(H,12,13)
• InChI Key： LBBHCNIVZRJHDM-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1

Additional information on 2-Cyanobenzo[d]oxazole-5-carboxylic acid

2-Cyanobenzo[d]oxazole-5-carboxylic Acid (CAS No. 49559-41-3): Properties, Applications, and Market Insights

2-Cyanobenzo[d]oxazole-5-carboxylic acid (CAS No. 49559-41-3) is a specialized heterocyclic compound gaining attention in pharmaceutical and material science research. This cyanobenzooxazole derivative features a unique molecular structure combining a benzo[d]oxazole core with both cyano and carboxylic acid functional groups, making it valuable for various synthetic applications.

The compound's chemical properties include a molecular weight of 188.16 g/mol and the molecular formula C9H4N2O3. Its benzooxazole-carboxylic acid structure contributes to interesting photophysical characteristics, with potential applications in organic electronic materials. Researchers are particularly interested in its ability to participate in multicomponent reactions and serve as a building block for more complex molecular architectures.

In pharmaceutical research, 2-cyanobenzo[d]oxazole-5-carboxylic acid serves as a key intermediate for developing novel small molecule therapeutics. Its structural features make it suitable for designing kinase inhibitors and enzyme modulators, addressing current research trends in targeted cancer therapies and neurological disorders. The compound's heterocyclic scaffold is particularly valuable in medicinal chemistry due to its resemblance to biologically active natural products.

The material science field has shown growing interest in this cyanobenzooxazole derivative for developing organic semiconductors and luminescent materials. Its conjugated system and functional groups allow for tuning electronic properties, making it relevant for OLED technology and sensor development. Recent studies highlight its potential in creating energy-efficient display materials, aligning with global sustainability trends.

Synthetic applications of 2-cyanobenzo[d]oxazole-5-carboxylic acid benefit from its two reactive sites - the cyano group and carboxylic acid functionality. Chemists utilize this compound in Pd-catalyzed coupling reactions, cyclization processes, and as a precursor for various nitrogen-containing heterocycles. These transformations are crucial for developing new agrochemicals and specialty chemicals with improved performance characteristics.

The global market for benzooxazole derivatives like 2-cyanobenzo[d]oxazole-5-carboxylic acid is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and electronic materials sectors. Market analysts project particular demand growth in Asia-Pacific regions, where specialty chemical manufacturing capabilities are expanding rapidly. Current pricing trends reflect the compound's status as a high-value research chemical with limited commercial availability.

Quality control of 2-cyanobenzo[d]oxazole-5-carboxylic acid typically involves HPLC analysis with UV detection, ensuring ≥98% purity for research applications. Proper storage conditions recommend keeping the compound in amber glass containers at 2-8°C to maintain stability. Researchers should note that while the compound shows good thermal stability, prolonged exposure to strong light may affect its photochemical properties.

Recent patent literature reveals growing intellectual property activity surrounding cyanobenzooxazole-based compounds, particularly in areas of drug discovery and organic electronics. Several pharmaceutical companies have included derivatives of 2-cyanobenzo[d]oxazole-5-carboxylic acid in their development pipelines, targeting indications ranging from inflammatory diseases to metabolic disorders.

Environmental and safety considerations for handling 2-cyanobenzo[d]oxazole-5-carboxylic acid include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) is recommended during manipulation. The compound's environmental fate and biodegradation pathways are currently under investigation as part of broader green chemistry initiatives.

Future research directions for 2-cyanobenzo[d]oxazole-5-carboxylic acid include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The compound's ability to form hydrogen-bonded networks makes it interesting for crystal engineering applications. Additionally, its electron-withdrawing characteristics are being studied for developing new photocatalysts in sustainable chemistry applications.

For researchers sourcing 2-cyanobenzo[d]oxazole-5-carboxylic acid, it's important to verify CAS No. 49559-41-3 purity specifications and obtain proper analytical certificates. The compound is typically supplied in gram quantities by specialty chemical vendors focusing on heterocyclic building blocks. Custom synthesis options are also available for projects requiring modified derivatives or larger quantities of this valuable chemical intermediate.